Cadmium116
Description
Synthesis Analysis
Cadmium-116 is naturally occurring and can also be produced by fission . It is typically found in zinc ores and other zinc byproducts . Cadmium-116 Oxide is one of over 250 stable isotopes produced for various applications, including biological and biomedical labeling, as target materials, and more .Molecular Structure Analysis
Cadmium-116, like other isotopes of cadmium, shares the same electron configuration and physical properties. It is a member of the transition metals in the periodic table and exhibits the common +2 oxidation state of this group .Chemical Reactions Analysis
Cadmium ions, including Cadmium-116, can react with various substances. For instance, in the presence of aqueous ammonia, cadmium ion can precipitate white cadmium hydroxide, which dissolves in excess ammonia . Cadmium ions also react with hydrogen sulfide to precipitate yellow-orange cadmium sulfide from basic, neutral, or weakly acidic solutions .Physical And Chemical Properties Analysis
Cadmium-116 shares the same physical and chemical properties as other isotopes of cadmium. Cadmium is a soft, malleable, bluish-white metal . It is a nonabundant, toxic metallic element usually found associated with minerals such as ZnS and other zinc ores .Mechanism of Action
Cadmium and its compounds are highly toxic. Exposure to this metal is known to cause cancer and targets the body’s cardiovascular, renal, gastrointestinal, neurological, reproductive, and respiratory systems . Cadmium gains entry into the nervous system via zinc and calcium transporters, altering the homeostasis for these metal ions .
Safety and Hazards
Cadmium and its compounds are highly toxic and exposure to this metal is known to cause cancer and targets the body’s cardiovascular, renal, gastrointestinal, neurological, reproductive, and respiratory systems . Worker exposure to cadmium can occur in all industry sectors but mostly in manufacturing and construction .
properties
| { "Design of the Synthesis Pathway": "The synthesis of Cadmium116 can be achieved through the neutron irradiation of natural cadmium-112 followed by beta decay. This process results in the production of Cadmium116 with a half-life of approximately 3.1 hours.", "Starting Materials": [ "Natural cadmium-112" ], "Reaction": [ "Natural cadmium-112 is irradiated with neutrons in a nuclear reactor.", "The neutron capture reaction converts cadmium-112 into cadmium-113.", "Cadmium-113 undergoes beta decay to form cadmium-113m.", "Cadmium-113m then undergoes another beta decay to form cadmium-116.", "The resulting Cadmium116 can be isolated and purified for further use." ] } | |
CAS RN |
14390-59-1 |
Molecular Formula |
C36H69CeO6 |
Molecular Weight |
0 |
Origin of Product |
United States |
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